Cas no 1965-63-5 (Propanenitrile, 3-[(4-nitrophenyl)amino]-)

• Product Name: Propanenitrile, 3-[(4-nitrophenyl)amino]-
• CAS No: 1965-63-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 1387903
• Update Time: 2024-08-14

Propanenitrile, 3-[(4-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(4-nitrophenyl)amino]-

• Inchi： 1S/C9H9N3O2/c10-6-1-7-11-8-2-4-9(5-3-8)12(13)14/h2-5,11H,1,7H2
• InChI Key： YRMRTFXASTXIRH-UHFFFAOYSA-N
• SMILES： C(#N)CCNC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 191.06957

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Melting Point: 128-129 °C
• Boiling Point: 428.9±30.0 °C(Predicted)
• PSA: 78.96
• pka: -0.44±0.50(Predicted)